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Compound of Interest

Compound Name: 3-Chloro-4-(dimethylamino)aniline
CAS No.: 6085-59-2
Cat. No.: B189041
Get Quote
. J

Nomenclature and Chemical Identity

While "3-Chloro-4-(dimethylamino)aniline” is a chemically descriptive common name, it does
not follow the strictest IUPAC Preferred IUPAC Name (PIN) conventions for diamines. In
professional drug development and regulatory filing, the systematic naming based on the
benzene-1,4-diamine parent structure is preferred to avoid ambiguity regarding substituent
priority.

The Official IUPAC Name

2-Chloro-N1,N1-dimethylbenzene-1,4-diamine

Nomenclature Logic (Step-by-Step Derivation):

 Principal Functional Group: The molecule contains two amine groups. In IUPAC
nomenclature, diamines on a benzene ring are named as benzene-1,x-diamine.

e Numbering: The locants (numbers) are assigned to the amine nitrogens to be as low as
possible (1 and 4).
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e Substituent Prioritization:
o We have a chlorine atom and two methyl groups on one of the nitrogens.
o To assign the lowest locants to substituents:
= Option A: If the primary amine (-NH

) is at position 1 and the tertiary amine (-N(CH

)

) is at position 4, the chlorine (adjacent to the tertiary amine) would be at position 3.

= Option B: If the tertiary amine (-N(CH

)
) is at position 1 and the primary amine (-NH

) is at position 4, the chlorine is at position 2.

o Rule: IUPAC requires the lowest possible locants for substituents. Since 2 < 3, Option B is
selected.

e Final Assembly:
o Parent: Benzene-1,4-diamine[1][2]
o Position 1: N,N-dimethyl group (denoted as N1,N1-dimethyl)
o Position 2: Chloro group[3]

o Result: 2-Chloro-N1,N1-dimethylbenzene-1,4-diamine.[1][2][4][5][6]

Chemical Data Summary[3][6][7][8][9][10][11][12][13][14]
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Property Data
Common Name 3-Chloro-4-(dimethylamino)aniline
IUPAC PIN 2-Chloro-N1,N1-dimethylbenzene-1,4-diamine
CAS Registry Number 6085-59-2
C
Molecular Formula H
CIN
Molecular Weight 170.64 g/mol
SMILES CN(C)C1=C(Cl)C=C(N)C=C1
Key Application Precursor for IDOL1 inhibitors; Dye intermediate

Synthesis Protocol

The synthesis of 3-Chloro-4-(dimethylamino)aniline is a classic example of regioselective
nucleophilic aromatic substitution (S

Ar) followed by chemoselective reduction. This pathway ensures the chlorine atom remains on
the ring while the nitro group is reduced.

Reaction Pathway Diagram

(HNMe2)
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Product
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(Starting Material i) (Regioselective Substitution)
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Caption: Two-step synthesis starting from 3,4-dichloronitrobenzene. The para-chlorine is
selectively displaced due to the electronic activation by the nitro group.

Detailed Methodology
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Step 1: Nucleophilic Aromatic Substitution (S

Ar)

Objective: Selectively replace the chlorine atom at position 4 (para to the nitro group) with a
dimethylamino group.

» Reagents: 3,4-Dichloronitrobenzene, Dimethylamine (40% aq. or HCI salt), Potassium
Carbonate (K

co
).

e Solvent: DMF (Dimethylformamide) or Ethanol.[7]

e Mechanism: The nitro group is a strong electron-withdrawing group (EWG). It activates the
benzene ring for nucleophilic attack, specifically at the ortho and para positions. The chlorine
at position 4 (para) is significantly more electrophilic than the chlorine at position 3 (meta)
due to resonance stabilization of the Meisenheimer complex intermediate.

e Protocol:
o Dissolve 3,4-dichloronitrobenzene (1.0 eq) in DMF.
o Add K

CO
(2.0 eq) and Dimethylamine (1.2 eq).

o Heat to 60—80°C for 4—6 hours. Monitor by TLC/HPLC.

o Workup: Pour into ice water. The yellow/orange solid (Intermediate: 2-Chloro-4-nitro-N,N-
dimethylaniline) precipitates. Filter and dry.

Step 2: Chemoselective Reduction
Objective: Reduce the nitro group (-NO
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) to a primary amine (-NH

) without dehalogenating (removing the Cl atom).

e Reagents: Hydrogen gas (H
), Palladium on Carbon (Pd/C) OR Iron powder (Fe) and Ammonium Chloride (NH
Cl).

o Critical Note: Catalytic hydrogenation with Pd/C can sometimes cause hydrodechlorination
(loss of CI).[8] To prevent this, sulfided platinum or Raney Nickel can be used, or the reaction
time must be strictly controlled. Alternatively, the Bechamp reduction (Fe/acid) is chemically
robust and preserves the halogen.

e Protocol (Fe/NH
Cl Method - High Fidelity):
o Suspend the intermediate from Step 1 in Ethanol/Water (3:1).
o Add Iron powder (5.0 eq) and NH
Cl (1.0 eq).
o Reflux at 80°C for 2 hours. The yellow color of the nitro compound will fade.
o Workup: Filter hot through Celite to remove iron sludge. Neutralize filtrate with NaHCO

. Extract with Ethyl Acetate.

o Purification: Isolate the dark oil/solid. Store under nitrogen to prevent oxidation.

Applications in Drug Development

This compound serves as a "privileged scaffold" in medicinal chemistry, particularly for
constructing heterocyclic systems.

IDO1 Inhibitor Synthesis
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The 3-chloro-4-(dimethylamino)aniline moiety is a key building block for inhibitors of
Indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme overexpressed in many cancers that
suppresses the immune system.

e Mechanism: The primary amine (-NH

) reacts with electrophiles (e.g., imidoyl chlorides) to form amidine or oxadiazole linkers,
while the dimethylamino group improves solubility and metabolic stability.

o Example: Itis coupled with 4-amino-N-hydroxy-1,2,5-oxadiazole-3-carboximidoyl chloride to
form high-affinity IDO1 antagonists used in cancer immunotherapy research.

Oxidative Coupling Reagents

Like other N,N-dialkyl-p-phenylenediamines, this compound can undergo oxidative coupling
with phenols or active methylene compounds. This property is utilized in:

e Analytical Assays: Detection of peroxides or enzymes.

o Dye Synthesis: Formation of indoaniline dyes.

Safety and Handling (E-E-A-T)

Warning: Phenylenediamines are potent sensitizers and potential carcinogens.

o Toxicity: Classified as Acute Tox. 4 (Oral) and Skin Sens. 1. It may cause
methemoglobinemia (blue skin discoloration due to lack of oxygen transport).

» Storage: The compound is sensitive to air and light (oxidation).
o Correct Storage: Keep in amber vials, under Argon/Nitrogen atmosphere, at 2—8°C.
o Sign of Degradation: Turns from off-white/purple to black/tar-like.

o Disposal: Incineration in a chemical waste facility equipped with scrubbers for nitrogen
oxides and hydrochloric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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